Cas no 1955516-31-0 (3-(Piperidin-4-yl)pteridin-4(3H)-one)
3-(Piperidin-4-yl)pteridin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-4-yl)pteridin-4(3H)-one
- 3-piperidin-4-ylpteridin-4-one
- 3-(Piperidin-4-yl)pteridin-4(3H)-one
-
- MDL: MFCD29045948
- Inchi: 1S/C11H13N5O/c17-11-9-10(14-6-5-13-9)15-7-16(11)8-1-3-12-4-2-8/h5-8,12H,1-4H2
- InChI Key: NXNYQEYTMXWMRG-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC=CN=2)N=CN1C1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 326
- XLogP3: -0.5
- Topological Polar Surface Area: 70.5
3-(Piperidin-4-yl)pteridin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P220611-100mg |
3-(Piperidin-4-yl)pteridin-4(3h)-one |
1955516-31-0 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P220611-500mg |
3-(Piperidin-4-yl)pteridin-4(3h)-one |
1955516-31-0 | 500mg |
$ 435.00 | 2022-06-03 | ||
| TRC | P220611-1g |
3-(Piperidin-4-yl)pteridin-4(3h)-one |
1955516-31-0 | 1g |
$ 660.00 | 2022-06-03 | ||
| Enamine | EN300-265313-0.05g |
3-(piperidin-4-yl)-3,4-dihydropteridin-4-one |
1955516-31-0 | 0.05g |
$612.0 | 2023-09-14 | ||
| Enamine | EN300-265313-0.1g |
3-(piperidin-4-yl)-3,4-dihydropteridin-4-one |
1955516-31-0 | 0.1g |
$640.0 | 2023-09-14 | ||
| Enamine | EN300-265313-0.25g |
3-(piperidin-4-yl)-3,4-dihydropteridin-4-one |
1955516-31-0 | 0.25g |
$670.0 | 2023-09-14 | ||
| Enamine | EN300-265313-0.5g |
3-(piperidin-4-yl)-3,4-dihydropteridin-4-one |
1955516-31-0 | 0.5g |
$699.0 | 2023-09-14 | ||
| Enamine | EN300-265313-1.0g |
3-(piperidin-4-yl)-3,4-dihydropteridin-4-one |
1955516-31-0 | 1g |
$728.0 | 2023-04-24 | ||
| Enamine | EN300-265313-2.5g |
3-(piperidin-4-yl)-3,4-dihydropteridin-4-one |
1955516-31-0 | 2.5g |
$1428.0 | 2023-09-14 | ||
| Enamine | EN300-265313-5.0g |
3-(piperidin-4-yl)-3,4-dihydropteridin-4-one |
1955516-31-0 | 5g |
$2110.0 | 2023-04-24 |
3-(Piperidin-4-yl)pteridin-4(3H)-one Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
Additional information on 3-(Piperidin-4-yl)pteridin-4(3H)-one
Comprehensive Overview of 3-(Piperidin-4-yl)pteridin-4(3H)-one (CAS No. 1955516-31-0): Structure, Applications, and Research Insights
3-(Piperidin-4-yl)pteridin-4(3H)-one (CAS No. 1955516-31-0) is a heterocyclic compound featuring a pteridinone core linked to a piperidine moiety. This unique molecular architecture has garnered significant attention in medicinal chemistry and drug discovery due to its potential as a scaffold for kinase inhibitors and central nervous system (CNS) targeting agents. Researchers are particularly interested in its role in modulating protein-protein interactions and enzyme inhibition, which align with current trends in precision medicine and targeted therapies.
The compound’s pteridin-4(3H)-one structure is analogous to purine bases, making it a candidate for nucleic acid mimicry applications. Recent studies highlight its relevance in cancer research, where derivatives of this class exhibit anti-proliferative activity against specific tumor cell lines. Additionally, the piperidin-4-yl group enhances bioavailability, addressing a key challenge in drug design optimization—a topic frequently searched in AI-driven drug discovery platforms.
From a synthetic perspective, 1955516-31-0 serves as an intermediate for high-value pharmaceuticals. Its synthesis often involves multicomponent reactions or catalytic cyclization, methodologies trending in green chemistry forums. The compound’s logP and hydrogen-bonding capacity are routinely analyzed in computational chemistry studies, reflecting the growing demand for in silico ADMET prediction tools among researchers.
In the context of neurodegenerative diseases, 3-(Piperidin-4-yl)pteridin-4(3H)-one derivatives are explored for their potential to cross the blood-brain barrier (BBB). This aligns with frequent searches on BBB-penetrant molecules and CNS drug delivery—a hotspot in Alzheimer’s and Parkinson’s disease research. The compound’s structural flexibility allows for modifications to enhance receptor selectivity, a critical factor in reducing off-target effects.
Industrial applications of CAS 1955516-31-0 extend to agrochemicals, where its framework is leveraged to develop eco-friendly pesticides. This resonates with global interest in sustainable agriculture, as evidenced by search trends on biodegradable crop protection agents. Furthermore, its photophysical properties are investigated for fluorescence-based sensors, a niche yet rapidly growing field in material sciences.
Quality control of 3-(Piperidin-4-yl)pteridin-4(3H)-one relies on advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently queried in analytical chemistry databases. The compound’s stability under varying pH conditions is also a subject of preformulation studies, crucial for pharmaceutical formulation professionals.
In summary, 1955516-31-0 represents a versatile chemical entity bridging drug discovery, materials science, and agricultural innovation. Its intersection with trending topics like AI-aided molecular design and sustainability ensures its continued relevance in scientific discourse.
1955516-31-0 (3-(Piperidin-4-yl)pteridin-4(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)